Cas no 2171730-90-6 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic acid
• CAS No: 2171730-90-6
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5999813
• PubChem ID: 165511779
• Update Time: 2025-07-16

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic acid
• 2171730-90-6
• EN300-1543309
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-4-methylhexanoic acid

• Inchi： 1S/C27H34N2O6/c1-4-17(2)13-24(26(31)32)29-25(30)14-18(34-3)15-28-27(33)35-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： QLZZBYVZMZWPBC-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)CC(C)CC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic Acid (CAS No. 2171730-90-6): An Overview

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic acid (CAS No. 2171730-90-6) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-L-Thr(tBu)-L-Leu-OH, is a key intermediate in the synthesis of various peptides and peptidomimetics, which are essential in the development of novel therapeutic agents and diagnostic tools.

The structure of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The methoxy and methyl groups contribute to the compound's solubility and stability, making it an ideal choice for various synthetic applications.

Recent research has highlighted the importance of Fmoc-L-Thr(tBu)-L-Leu-OH in the development of bioactive peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced pharmacological properties, such as increased potency and reduced toxicity. The Fmoc protecting group allows for precise control over the peptide synthesis process, ensuring that the final product meets the desired specifications.

In addition to its role in peptide synthesis, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic acid has also been explored for its potential applications in drug delivery systems. A research team at the University of California, San Francisco, reported that this compound can be incorporated into nanocarriers to improve the delivery of therapeutic agents to target cells. The methoxy and methyl groups enhance the biocompatibility and stability of these nanocarriers, making them suitable for use in both preclinical and clinical settings.

The synthetic pathway for Fmoc-L-Thr(tBu)-L-Leu-OH involves several well-established chemical reactions, including coupling reactions and deprotection steps. The Fmoc protecting group is typically introduced using fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in the presence of a base such as diisopropylethylamine (DIPEA). Subsequent coupling reactions with other amino acids are carried out using coupling reagents like HATU or HBTU, followed by deprotection using piperidine or other suitable reagents.

The purity and quality of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic acid are critical factors that influence its performance in various applications. High-purity samples are typically obtained through chromatographic techniques such as high-performance liquid chromatography (HPLC) or thin-layer chromatography (TLC). These methods ensure that the final product is free from impurities and contaminants, which can interfere with downstream processes.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylhexanoic acid (CAS No. 2171730-90-6) is a versatile compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an essential intermediate in peptide synthesis and drug delivery systems. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.